Chloro(2,2-dimethylpropyl)mercury
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves the Williamson ether synthesis, where an alkoxide ion reacts with a primary alkyl halide or tosylate in an S N 2 reaction . The alkoxide ion is usually prepared by the reaction of an alcohol with a strong base such as sodium hydride .Scientific Research Applications
Use in Nuclear Magnetic Resonance Spectroscopy : Some mercury compounds, such as dimethylmercury, are used in chemistry laboratories as reference materials in nuclear magnetic resonance spectroscopy. However, they are extremely toxic, with cases of human poisoning reported, leading to neurological damage and death (Siegler, Nierenberg, & Hickey, 1999).
Environmental Impact Studies : Research has been conducted to understand the ecological features of organic mercury species, such as methylmercury and dimethylmercury, in biological and marine environments. This includes studying the conversion and mobilization of mercury from sediment deposits into the general environment, which is crucial for ecological impact assessments (Aljerf & AlMasri, 2018).
Analytical Methods Development : There is ongoing research to develop and validate methods for determining different mercury compounds in environmental samples, such as air, water, and sediment. This includes the use of techniques like gas chromatography and cold vapor atomic fluorescence spectrometry (Bloom, Grout, & Prestbo, 2005).
Mercury Compound Synthesis : Studies focus on the synthesis of various mercury compounds, including those with chloromethyl groups, for potential applications in organic chemistry and material science. This involves exploring their reactions and potential as transfer agents (Seyferth & Mueller, 1971).
Mercury in Fish and Marine Invertebrates : Research on the chemical form of mercury in edible fish and marine invertebrate tissue is crucial for understanding food safety and environmental health. This involves determining the concentrations of various mercury compounds in these organisms (Bloom, 1992).
Public Health Studies : There is a significant body of research examining the health effects of mercury exposure, including organic mercury compounds. These studies are crucial for public health policies and occupational safety guidelines (Gochfeld, 2003).
properties
IUPAC Name |
chloro(2,2-dimethylpropyl)mercury |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11.ClH.Hg/c1-5(2,3)4;;/h1H2,2-4H3;1H;/q;;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJXSUXTXRYWQEY-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C[Hg]Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClHg |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40328174 |
Source
|
| Record name | Chloro(2,2-dimethylpropyl)mercury | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40328174 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Chloro(2,2-dimethylpropyl)mercury | |
CAS RN |
10284-47-6 |
Source
|
| Record name | NSC4603 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4603 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Chloro(2,2-dimethylpropyl)mercury | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40328174 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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